molecular formula C10H6BrFN2 B8384560 3-Bromo-6-(2-fluoro-phenyl)-pyridazine

3-Bromo-6-(2-fluoro-phenyl)-pyridazine

Cat. No.: B8384560
M. Wt: 253.07 g/mol
InChI Key: QBKPWMYPVDZSPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-6-(2-fluoro-phenyl)-pyridazine is a useful research compound. Its molecular formula is C10H6BrFN2 and its molecular weight is 253.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H6BrFN2

Molecular Weight

253.07 g/mol

IUPAC Name

3-bromo-6-(2-fluorophenyl)pyridazine

InChI

InChI=1S/C10H6BrFN2/c11-10-6-5-9(13-14-10)7-3-1-2-4-8(7)12/h1-6H

InChI Key

QBKPWMYPVDZSPJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C2=NN=C(C=C2)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

300 mg (1.26 mmol) of 3,6-dibromopyridazine, 176.5 mg (1.26 mmol) 2-fluoro-phenylboronic acid, 34.7 mg (0.038 mmol) of tetrakis(triphenylphosphine)palladium and 1.26 ml of an aqueous 1 M sodium carbonate solution in 15 ml of DME were heated under reflux for 3 h. After cooling, the reaction mixture was poured onto water and extracted with ethyl acetate. The combined organic phases were dried, evaporated, and the product purified by RP18 chromatography. Yield: 62 mg.
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
176.5 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
34.7 mg
Type
catalyst
Reaction Step One

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